5-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1-(4-chlorophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• Molecular Formula: C21H11BrCl2N2O4S
• Molecular Weight: 538.2 g/mol
• IUPAC Name: (5E)-5-[[4-bromo-5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C21H11BrCl2N2O4S/c22-17-10-14(30-20(17)31-15-7-3-12(24)4-8-15)9-16-18(27)25-21(29)26(19(16)28)13-5-1-11(23)2-6-13/h1-10H,(H,25,27,29)/b16-9+
• InChI Key: TUPHHVJZWJBADF-CXUHLZMHSA-N
• Isomeric SMILES: C1=CC(=CC=C1N2C(=O)/C(=C/C3=CC(=C(O3)SC4=CC=C(C=C4)Cl)Br)/C(=O)NC2=O)Cl
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=CC(=C(O3)SC4=CC=C(C=C4)Cl)Br)C(=O)NC2=O)Cl

Description

5-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1-(4-chlorophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has been the subject of extensive research due to its potential therapeutic applications. This compound is also known as BCS-1771 or BRD-K57396667.

Mechanism of Action

The exact mechanism of action of BCS-1771 is not fully understood. However, it has been suggested that it may act by inhibiting key enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
BCS-1771 has been shown to have a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It also has been found to reduce blood glucose levels and improve insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using BCS-1771 in lab experiments is its potential therapeutic applications. However, one limitation is that the compound is not readily available and requires specialized synthesis methods.

Future Directions

There are several future directions for research on BCS-1771. One potential area of research is to investigate its potential as a therapeutic agent in cancer treatment. Another area of research could be to explore its anti-inflammatory and anti-diabetic effects in more detail. Additionally, further studies could be conducted to elucidate the exact mechanism of action of BCS-1771.

Synthesis Methods

The synthesis of BCS-1771 involves the reaction of 4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furfural with 4-chlorophenylhydrazine in the presence of acetic acid. The resulting compound is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

BCS-1771 has been found to have potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In animal studies, BCS-1771 has demonstrated anti-inflammatory and anti-diabetic effects.